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Compound of Interest

Compound Name: 4-Propylnonan-4-ol

Cat. No.: B14729422

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A comprehensive Safety Data Sheet (SDS) for 4-
Propylnonan-4-ol is not publicly available. Therefore, this guide is based on computed data
and safety information for structurally similar long-chain tertiary alcohols. All recommendations
should be supplemented by professional judgment and a thorough risk assessment before
handling this chemical.

Introduction

4-Propylnonan-4-ol is a tertiary alcohol with the chemical formula C12H260. Its structure
consists of a nonane backbone with a propyl group and a hydroxyl group attached to the fourth
carbon. As with many long-chain alcohols, it is expected to be a liquid at room temperature with
low volatility. This guide provides a summary of its known and predicted properties, along with
recommended safety and handling procedures based on available data for similar compounds.

Physical and Chemical Properties

The following table summarizes the computed physical and chemical properties of 4-
Propylnonan-4-ol. It is important to note that these are predicted values and may differ from
experimentally determined properties.
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Property Value Source
Molecular Formula C12H260 PubChem[1]
Molecular Weight 186.34 g/mol PubChem[1]
CAS Number 5340-77-2 PubChem[1]
Not available (expected to be a
Appearance -
liquid)
Boiling Point Not available
Melting Point Not available
Density Not available
. Not available (expected to be
Solubility )
poorly soluble in water)
Flash Point Not available
Vapor Pressure Not available
LogP (Octanol/Water Partition ]
4.3 (predicted) PubChem[1]

Coefficient)

Toxicological Information

No specific toxicological data for 4-Propylnonan-4-ol has been found. The information below

is based on general toxicological profiles of long-chain alcohols.
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Endpoint

Information

Source

Acute Toxicity (Oral, Dermal,

Inhalation)

Data not available. Long-chain
alcohols generally exhibit low

acute toxicity.

Skin Corrosion/Irritation

Data not available. May cause

mild skin irritation upon

prolonged or repeated contact.

Serious Eye Damage/Irritation

Data not available. May cause

eye irritation.

Respiratory or Skin

Sensitization

Data not available. Not
expected to be a skin
sensitizer based on data for

similar compounds.

Germ Cell Mutagenicity

Data not available. Not
expected to be mutagenic
based on data for similar

compounds.

Carcinogenicity

Data not available. Not

classified as a carcinogen.

Reproductive Toxicity

Data not available. Not
expected to be a reproductive
toxin based on data for similar

compounds.

Specific Target Organ Toxicity
(Single Exposure)

Data not available. May cause
respiratory tract irritation if

inhaled as a mist or vapor.

Specific Target Organ Toxicity
(Repeated Exposure)

Data not available.

Aspiration Hazard

Data not available.
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Hazard Identification and Personal Protective
Equipment

Based on the properties of similar long-chain alcohols, 4-Propylnonan-4-ol should be handled
with care to avoid potential irritation and other health effects.

Hazard Statements (Presumed):

May be harmful if swallowed.

May cause skin irritation.

May cause serious eye irritation.

May cause respiratory irritation.

Precautionary Statements (Recommended):

Avoid contact with skin, eyes, and clothing.

Wear protective gloves, protective clothing, and eye/face protection.

Use only in a well-ventilated area.

Wash thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Personal Protective Equipment (PPE):
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PPE Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

) ) Chemical-resistant gloves (e.qg., nitrile rubber).
Skin Protection ) )
Lab coat or other protective clothing.

Not typically required for small quantities in a
) ) well-ventilated area. If aerosols or mists are
Respiratory Protection )
generated, use a NIOSH-approved respirator

with an organic vapor cartridge.

Experimental Protocols: Safe Handling Procedures

The following protocols are recommended for handling 4-Propylnonan-4-ol in a laboratory

setting.

5.1. General Handling:

o Always work in a well-ventilated area, preferably within a chemical fume hood.
« Avoid direct contact with the substance. Wear appropriate PPE at all times.

e Prevent the formation of aerosols or mists.

» Use appropriate tools and equipment to handle the chemical, and ensure they are clean and

dry.
o Keep containers tightly closed when not in use.
5.2. Spill Response:
» Evacuate the immediate area.
o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth).
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e Collect the absorbed material into a suitable, labeled container for disposal.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
e Do not allow the spilled material to enter drains or waterways.

5.3. First Aid Measures:

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation develops or persists.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

5.4. Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, and open flames.

o Store separately from oxidizing agents and strong acids.

5.5. Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.

e Do not dispose of down the drain.

Logical Workflow for Safe Handling
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The following diagram illustrates a logical workflow for the safe handling of 4-Propylnonan-4-
ol from receipt to disposal.

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Propylnonan-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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